BENGHE Foundational & Exploratory

Check Availability & Pricing

Sethoxydim: A Comprehensive Technical Guide
to Safety and Handling

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Sethoxydim

Cat. No.: B7800400

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the safety data and handling precautions
for sethoxydim. The information is intended to support researchers, scientists, and drug
development professionals in the safe and effective use of this compound in a laboratory
setting.

Chemical and Physical Properties

Sethoxydim is an oily, odorless liquid used as a selective post-emergence herbicide.[1] It is a
member of the cyclohexanedione chemical family.[2]
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Property Value Source
Molecular Formula C17H20NO3S [3]
Molecular Weight 327.5 g/mol [1]

Amber colored liquid with a
Appearance ] ) [4]
typical aromatic odor.

pH 3-5(in a 1-5% water solution)  [3][4]

_ 74°C - 85°C (165°F - 188°F)
Flash Point [4][5]
(closed cup)

Autoignition Temperature 397°C (746°F) [4]

Water: 25 mg/L at 20°C (pH 4),
. 4,700 mg/L at 20°C (pH 7).
Solubility ) [1]
Soluble in most common

organic solvents.

Vapor Pressure Not determined [4]

Density 0.91 g/mL at 20°C [4]

Toxicological Data

Sethoxydim is considered to be of low acute toxicity via oral and dermal routes of exposure.[6]

, Toxici

Endpoint Species Value Classification Source
>2,200 - 3,100 _ .
Oral LDso Rat Slightly toxic [4]16]
mg/kg
>2,000 - 5,000 Practically non-
Dermal LDso Rat ) [41[6]
mg/kg toxic
Inhalation LCso Low inhalation
Rat >5.0 - 6.3 mg/L o [4][6]
(4-hour) toxicity
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Irritation and Sensitization

Endpoint Species Result Source
Eye Irritation Rabbit Moderately irritating [4]
Skin Irritation Rabbit Slightly irritating [4]
) S ] ) Not a contact
Skin Sensitization Guinea Pig - 41071
sensitizer

Chronic Toxicity and Other Endpoints

Prolonged overexposure to sethoxydim may have effects on the liver.[4] However, studies in
rats and mice did not show evidence of carcinogenicity.[4][7] Animal studies have indicated that
sethoxydim is not mutagenic and does not cause reproductive effects.[4] Developmental
effects were observed in animal studies only at doses that were also maternally toxic.[4]

Hazard Identification and Classification

Sethoxydim is classified with the signal word "CAUTION".[6] The primary hazards are
moderate eye irritation and potential harm if swallowed or absorbed through the skin.[1][4]
Some formulations may be combustible liquids.[4]

GHS Hazard Statements:

H227: Combustible liquid.[3][8]

e H304: May be fatal if swallowed and enters airways.[3][8]
e H315: Causes skin irritation.[3]

e H319: Causes serious eye irritation.[3][9]

e H332: Harmful if inhaled.[3]

o H335: May cause respiratory irritation.[3][8]

e H336: May cause drowsiness or dizziness.[3][8][9]
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e H351: Suspected of causing cancer.[3][3]

e H411: Toxic to aquatic life with long lasting effects.[3][8]

Experimental Protocols

The toxicological data presented are primarily derived from studies conducted according to
standardized guidelines, such as those established by the Organisation for Economic Co-
operation and Development (OECD).

Acute Oral Toxicity (OECD 420/425)

The acute oral toxicity is typically determined using a fixed-dose procedure or the up-and-down
procedure in rats.[8][10] The objective is to identify the dose that causes mortality or evident
toxicity.[8] The protocol involves:

Fasting the animals prior to dosing.

Administering a single dose of sethoxydim by oral gavage.

Observing the animals for a period of 14 days for signs of toxicity and mortality.

Conducting a gross necropsy at the end of the observation period.

Acute Dermal Irritation (OECD 404)

This study assesses the potential for sethoxydim to cause skin irritation, typically using albino
rabbits.[6][9] The procedure includes:

e Applying a single dose of the test substance to a small area of the animal's skin.
» Covering the application site with a gauze patch for a 4-hour exposure period.[4][6]

e Observing and scoring for erythema (redness) and edema (swelling) at specified intervals
(e.g., 1, 24, 48, and 72 hours) after patch removal.[1]

Acute Eye Irritation (OECD 405)
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This test evaluates the potential for sethoxydim to cause eye irritation or damage, also
commonly performed in albino rabbits.[5] The methodology involves:

« Instilling a single dose of the substance into the conjunctival sac of one eye.[5]
» Using the other eye as an untreated control.[5]

o Examining the eyes at 1, 24, 48, and 72 hours after application and scoring for irritation to
the cornea, iris, and conjunctiva.[5]

Handling and Storage Precautions

Proper handling and storage are crucial to minimize exposure and ensure safety in the
laboratory.

Engineering Controls

Use sethoxydim in a well-ventilated area, preferably with local exhaust ventilation at the point
of generation to control airborne mists or vapors.[4]

Personal Protective Equipment (PPE)

The following PPE is recommended when handling sethoxydim:

o Eye Protection: Chemical safety goggles or a face shield should be worn to protect against
splashes.[5]

 Skin Protection:

o Wear a long-sleeved shirt and long pants.[11]

o Chemical-resistant gloves (e.g., nitrile, butyl, or neoprene rubber) are essential.[11][12]

o For extensive handling or when mixing, a chemical-resistant apron may be necessary.[12]
» Footwear: Wear chemical-resistant boots.[12]

» Respiratory Protection: If working in an area with insufficient ventilation or where vapors or
mists are generated, a NIOSH/MSHA-approved respirator should be used.[5]
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Storage

Store sethoxydim in its original, tightly sealed container in a cool, dry, and well-ventilated area.
[4] Keep it away from heat, sparks, open flames, and other ignition sources.[4][8] Do not store
at temperatures below 32°F (0°C) or above 100°F (38°C).[4][5]

Emergency Procedures
Eirst Aid Measures

Exposure Route First Aid Instructions

Call a poison control center or doctor
immediately for treatment advice. Have the
person sip a glass of water if able to swallow.
Do not induce vomiting unless told to do so by a
If Swallowed ) )
poison control center or doctor. Do not give
anything by mouth to an unconscious person.
May pose an aspiration pneumonia hazard as it

may contain petroleum distillates.[4][5]

Take off contaminated clothing. Rinse skin
if on Ski Clothi immediately with plenty of water for 15-20
on Skin or Clothin
9 minutes. Call a poison control center or doctor

for treatment advice.[5][11]

Hold eye open and rinse slowly and gently with
water for 15-20 minutes. Remove contact

If in Eyes lenses, if present, after the first 5 minutes, then
continue rinsing the eye. Call a poison control

center or doctor for treatment advice.[5][11]

Move the person to fresh air. If the person is not
breathing, call 911 or an ambulance, then give

If Inhaled artificial respiration, preferably mouth-to-mouth if
possible. Call a poison control center or doctor

for further treatment advice.[11]

Fire-Fighting Measures
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o Suitable Extinguishing Media: Use foam, COz, water spray, or dry chemical extinguishers.[5]

[°]
o Unsuitable Extinguishing Media: Avoid using a full jet of water.[9]

e Specific Hazards: Under fire conditions, hazardous decomposition products such as oxides
of carbon, hydrogen, nitrogen, and sulfur may be produced.[4]

o Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.[4]

Accidental Release Measures

e Personal Precautions: Keep unprotected persons away. Ensure adequate ventilation. Wear
appropriate PPE.

o Environmental Precautions: Prevent the material from entering sewers or surface and
ground water.[9]

e Containment and Cleanup: Absorb the spill with a liquid-binding material such as sand,
diatomite, acid binders, universal binders, or sawdust.[9] Place the absorbed material into a
suitable container for disposal.

Visualizations
Mode of Action of Sethoxydim

Absorbed by ranslocated to Inhibits Acetyl-CoA Blocks fatty acid Disrupts lipid Loss of cell membrane Plant Death
foliage i ic ti Carboxylase (ACCase) biosynthesis formation integrity )

Click to download full resolution via product page

Caption: Mechanism of action of sethoxydim as an ACCase inhibitor.

Laboratory Handling Workflow for Sethoxydim
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Conduct Risk Assessment

l

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

l

Ensure Proper Ventilation
(Fume Hood)

Handle Sethoxydim

Store in a cool, dry, Dispose of waste according
well-ventilated area to regulations

L

Decontaminate work area
and remove PPE

Click to download full resolution via product page

Caption: Recommended workflow for handling sethoxydim in a lab.

Spill Cleanup Procedure for Sethoxydim
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Evacuate immediate area

l

Don appropriate PPE
(respirator may be needed)

l

Ventilate the area

Contain the spill with
absorbent material

Collect absorbed material
into a sealed container

Clean the spill area
with soap and water
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as hazardous material

Cleanup Complete

Click to download full resolution via product page

Caption: Step-by-step procedure for cleaning up a sethoxydim spill.
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First Aid for Sethoxydim Exposure

Exposure Occurs

Y A4

Skin Contact Eye Contact Inhalation Ingestion
\ 4 \ 4 \ 4 \ 4
Remove contaminated clothing. Hold eye open and rinse Move to fresh air. Call poison control center.
Rinse skin with water for 15-20 min. slowly with water for 15-20 min. Give artificial respiration if needed. Do NOT induce vomiting.

Seek Medical Attention

Click to download full resolution via product page

Caption: First aid measures for different routes of sethoxydim exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Sethoxydim: A Comprehensive Technical Guide to
Safety and Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7800400#sethoxydim-safety-data-sheet-and-
handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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